Cas no 73691-64-2 (Adenosine, 1-ethyl-1,2-dihydro-2-oxo-)

Adenosine, 1-ethyl-1,2-dihydro-2-oxo- structure
73691-64-2 structure
Product Name:Adenosine, 1-ethyl-1,2-dihydro-2-oxo-
CAS No:73691-64-2
MF:C12H17N5O5
MW:311.293882131577
CID:542110
PubChem ID:71404160
Update Time:2025-04-19

Adenosine, 1-ethyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 1-ethyl-1,2-dihydro-2-oxo-
    • 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-ethylpurin-2-one
    • 1-Ethyl-2-oxo-2-hydroadenosine
    • DTXSID70825020
    • 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1-ethyl-1H-purin-2(9H)-one
    • 73691-64-2
    • 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-ethyl-2,9-dihydro-1H-purin-2-one
    • Inchi: 1S/C12H17N5O5/c1-2-16-9(13)6-10(15-12(16)21)17(4-14-6)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,2-3,13H2,1H3/t5-,7-,8-,11-/m1/s1
    • InChI Key: SXNLLRGZPDCMGX-IOSLPCCCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N(CC)C(N=C12)=O)O)O

Computed Properties

  • Exact Mass: 311.12296866g/mol
  • Monoisotopic Mass: 311.12296866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 144Ų
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